2-(4-Phenylbutan-2-ylidene)butanedioic acid

• CAS No.: 62222-65-5
• Molecular Formula: C14H16O4
• Molecular Weight: 248.27 g/mol
• IUPAC Name: 2-(4-phenylbutan-2-ylidene)butanedioic acid
• InChI: InChI=1S/C14H16O4/c1-10(12(14(17)18)9-13(15)16)7-8-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,15,16)(H,17,18)
• InChI Key: ZYLSAOSHFMPOOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(CC(=O)O)C(=O)O)CCC1=CC=CC=C1

Description

2-(4-Phenylbutan-2-ylidene)butanedioic acid is an organic compound with a complex structure that includes both aromatic and aliphatic components.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Phenylbutan-2-ylidene)butanedioic acid can be achieved through several methods. One common approach involves the use of Grignard reagents, which are known for their ability to form carbon-carbon bonds . The reaction typically involves the addition of a Grignard reagent to an appropriate precursor, followed by a series of purification steps to isolate the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using optimized conditions to maximize yield and purity. This often includes the use of catalysts and controlled reaction environments to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-(4-Phenylbutan-2-ylidene)butanedioic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of carboxylic acids or ketones.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of alcohols or alkanes.

Substitution: This reaction involves the replacement of one functional group with another, which can occur under various conditions depending on the reagents used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary widely, from room temperature to elevated temperatures and pressures, depending on the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols. Substitution reactions can result in a wide range of products, depending on the functional groups involved .

Scientific Research Applications

2-(4-Phenylbutan-2-ylidene)butanedioic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in the study of enzyme mechanisms and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and resins

Mechanism of Action

The mechanism of action of 2-(4-Phenylbutan-2-ylidene)butanedioic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The pathways involved in these interactions are complex and can vary depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Succinic acid: A simple dicarboxylic acid with similar structural features but lacking the aromatic component.

4-Phenylbutanoic acid: An aromatic compound with a similar aliphatic chain but different functional groups.

2-Butanone, 4-phenyl-: A ketone with a similar aromatic structure but different reactivity .

Uniqueness

2-(4-Phenylbutan-2-ylidene)butanedioic acid is unique due to its combination of aromatic and aliphatic components, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications, particularly in the synthesis of complex molecules and the study of biochemical pathways .